Cas no 104310-01-2 (1H-1,5-Benzodiazepine-1-carboxaldehyde,2,3,4,5-tetrahydro-4-oxo-)

• Product name: 1H-1,5-Benzodiazepine-1-carboxaldehyde,2,3,4,5-tetrahydro-4-oxo-
• CAS No: 104310-01-2
• MF: C₁₀H₁₀N₂O₂
• MW: 190.1986
• CID: 206708
• PubChem ID: 59832

1H-1,5-Benzodiazepine-1-carboxaldehyde,2,3,4,5-tetrahydro-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-1,5-Benzodiazepine-1-carboxaldehyde,2,3,4,5-tetrahydro-4-oxo-
• 2-oxo-3,4-dihydro-1H-1,5-benzodiazepine-5-carbaldehyde
• 2,3,4,5-Tetrahydro-4-oxo-1H-1,5-benzodiazepine-1-carboxaldehyde
• 4-oxo-2,3,4,5-tetrahydro-1h-1,5-benzodiazepine-1-carbaldehyde
• 5-Formyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
• AC1L1S15
• AC1Q6QQ3
• BRN 4432390
• LS-34017
• 1H-1,5-BENZODIAZEPINE-1-CARBOXALDEHYDE, 2,3,4,5-TETRAHYDRO-4-OXO-
• 104310-01-2
• DTXSID70146383

• Inchi： InChI=1S/C10H10N2O2/c13-7-12-6-5-10(14)11-8-3-1-2-4-9(8)12/h1-4,7H,5-6H2,(H,11,14)
• InChI Key： SCMUIHFWOAOWEK-UHFFFAOYSA-N
• SMILES： O=CN1CCC(=O)NC2=CC=CC=C12

Computed Properties

• Exact Mass: 190.0743
• Monoisotopic Mass: 190.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4
• XLogP3: 0.2

Experimental Properties

• Density: 1.319
• Boiling Point: 433.1°Cat760mmHg
• Flash Point: 215.7°C
• Refractive Index: 1.642
• PSA: 49.41
• LogP: 1.77760